Cas no 52819-57-5 (2-Chloro-1,3,4-thiadiazole)
2-Chloro-1,3,4-thiadiazole is a heterocyclic compound featuring a thiadiazole ring substituted with a chlorine atom at the 2-position. This structure imparts reactivity suitable for use as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its electron-deficient thiadiazole core facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups. The chlorine substituent enhances its utility as a building block for further derivatization. The compound exhibits stability under standard handling conditions, ensuring consistent performance in synthetic applications. Its compatibility with a range of reaction conditions makes it valuable for constructing complex molecular architectures in research and industrial settings.
2-Chloro-1,3,4-thiadiazole structure
Product Name:2-Chloro-1,3,4-thiadiazole
CAS No:52819-57-5
MF:C2HClN2S
MW:120.560737371445
MDL:MFCD17170010
CID:1027105
PubChem ID:12956468
Update Time:2025-06-09
2-Chloro-1,3,4-thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-1,3,4-thiadiazole
- 1,3,4-Thiadiazole, 2-chloro-
- AC1Q3KXS
- AGN-PC-00K91P
- ANW-60130
- CTK8B8318
- MolPort-011-144-278
- SureCN1820715
- UHOKROAAKKMQQX-UHFFFAOYSA-N
- AKOS012689848
- SCHEMBL1820715
- DTXSID40513902
- 5-Chloro-[1,3,4]thiadiazole
- 52819-57-5
- MFCD17170010
- 2-Chloro-1,3,4-thiadiazole, AldrichCPR
- F20631
- CS-0072002
- DB-071588
- SY192339
- A22036
- F8880-0798
- EN300-77812
- ALBB-031577
-
- MDL： MFCD17170010
- Inchi： 1S/C2HClN2S/c3-2-5-4-1-6-2/h1H
- InChI Key： UHOKROAAKKMQQX-UHFFFAOYSA-N
- SMILES： ClC1=NN=CS1
Computed Properties
- Exact Mass: 119.95503
- Monoisotopic Mass: 119.9548969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 50.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 54Ų
Experimental Properties
- Density: 1.559±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 115-117 ºC (water acetone )
- Boiling Point: 192.1±23.0 ºC (760 Torr),
- Flash Point: 70.0±22.6 ºC,
- Solubility: Slightly soluble (7.5 g/l) (25 º C),
- PSA: 25.78
2-Chloro-1,3,4-thiadiazole Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
2-Chloro-1,3,4-thiadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 224947-250mg |
2-Chloro-1,3,4-thiadiazole |
52819-57-5 | 95% | 250mg |
￡177.00 | 2022-02-28 | |
| Fluorochem | 224947-500mg |
2-Chloro-1,3,4-thiadiazole |
52819-57-5 | 95% | 500mg |
￡304.00 | 2022-02-28 | |
| Fluorochem | 224947-1g |
2-Chloro-1,3,4-thiadiazole |
52819-57-5 | 95% | 1g |
￡494.00 | 2022-02-28 | |
| Fluorochem | 224947-2.5g |
2-Chloro-1,3,4-thiadiazole |
52819-57-5 | 95% | 2.5g |
￡1051.00 | 2022-02-28 | |
| Alichem | A059007328-1g |
2-Chloro-1,3,4-thiadiazole |
52819-57-5 | 95% | 1g |
$640.56 | 2023-09-01 | |
| TRC | B423873-50mg |
2-chloro-1,3,4-thiadiazole |
52819-57-5 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B423873-100mg |
2-chloro-1,3,4-thiadiazole |
52819-57-5 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B423873-500mg |
2-chloro-1,3,4-thiadiazole |
52819-57-5 | 500mg |
$ 365.00 | 2022-06-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YW718-1g |
2-Chloro-1,3,4-thiadiazole |
52819-57-5 | 95+% | 1g |
1562.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YW718-200mg |
2-Chloro-1,3,4-thiadiazole |
52819-57-5 | 95+% | 200mg |
445.0CNY | 2021-07-14 |
2-Chloro-1,3,4-thiadiazole Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:52819-57-5)2-Chloro-1,3,4-thiadiazole
Order Number:LE5526
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
Price ($):discuss personally
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Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:52819-57-5)2-Chloro-1,3,4-thiadiazole
Order Number:A22036
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):562.0/162.0
Email:sales@amadischem.com
2-Chloro-1,3,4-thiadiazole Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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